Cas no 1698-95-9 (Methyl 4-hydroxy-6,7-diisopropoxyquinoline-3-carboxylate)

Methyl 4-hydroxy-6,7-diisopropoxyquinoline-3-carboxylate structure
1698-95-9 structure
Product Name:Methyl 4-hydroxy-6,7-diisopropoxyquinoline-3-carboxylate
CAS No:1698-95-9
MF:C17H21NO5
MW:319.352345228195
CID:183405
PubChem ID:15547
Update Time:2025-04-19

Methyl 4-hydroxy-6,7-diisopropoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-6,7-diisopropoxyquinoline-3-carboxylate
    • 3-Quinolinecarboxylicacid, 4-hydroxy-6,7-bis(1-methylethoxy)-, methyl ester
    • methyl 4-oxo-6,7-di(propan-2-yloxy)-1H-quinoline-3-carboxylate
    • 6,7-Diisopropoxy-4-hydroxy-chinolin-3-carbonsaeure-methylester
    • EU-1063
    • Mequinolate
    • Methyl 4-hydroxy-6,7-diisopropoxy-3-quinolinecarboxylate
    • Proquinolat
    • PROQUINOLATE
    • Proquinolate [USAN:INN]
    • SureCN1813584
    • U-1063
    • 4-Hydroxy-6,7-diisopropoxy-3-quinolinecarboxylic acid methyl ester
    • 6,7-diisopropoxy-4-keto-1H-quinoline-3-carboxylic acid methyl ester
    • DTXSID80168758
    • NSC-201112
    • NS00121579
    • NSC 201112
    • CHEMBL2105380
    • 3-Quinolinecarboxylic acid,7-bis(1-methylethoxy)-, methyl ester
    • 1698-95-9
    • SCHEMBL1813584
    • UNII-5M91328O79
    • PROQUINOLATE [INN]
    • 5M91328O79
    • 3-Quinolinecarboxylic acid, 4-hydroxy-6,7-diisopropoxy-, methyl ester
    • PROQUINOLATE [USAN]
    • NSC201112
    • 3-Quinolinecarboxylic acid, 4-hydroxy-6,7-bis(1-methylethoxy)-, methyl ester
    • Proquinolate (USAN/INN)
    • 3-Quinolinecarboxylic acid,7-diisopropoxy-, methyl ester
    • D05639
    • Q27262556
    • Inchi: 1S/C17H21NO5/c1-9(2)22-14-6-11-13(7-15(14)23-10(3)4)18-8-12(16(11)19)17(20)21-5/h6-10H,1-5H3,(H,18,19)
    • InChI Key: VSIUFPQOEIKNCY-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1=CC2C(C(C(=O)OC)=CNC=2C=C1OC(C)C)=O

Computed Properties

  • Exact Mass: 319.14203
  • Monoisotopic Mass: 319.141973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 73.9

Experimental Properties

  • Density: 1.172
  • Boiling Point: 447.4°Cat760mmHg
  • Flash Point: 224.4°C
  • Refractive Index: 1.53
  • PSA: 77.88
  • LogP: 3.30140
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